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Compound of Interest

Compound Name:
2-Amino-1,6-dimethylimidazo[4,5-

b]pyridine

Cat. No.: B043360 Get Quote

An In-Depth Technical Guide to 2-Amino-1,6-dimethylimidazo[4,5-b]pyridine (1,6-DMIP)

Introduction
2-Amino-1,6-dimethylimidazo[4,5-b]pyridine, commonly referred to as 1,6-DMIP, is a

heterocyclic amine (HCA) identified by the CAS number 132898-04-5.[1][2][3] It belongs to the

imidazopyridine class of compounds, which are structurally analogous to naturally occurring

purines, making them a significant scaffold in medicinal chemistry and toxicology.[4] 1,6-DMIP

is of particular interest to researchers as a mutagenic compound.[5] Its structure and biological

activity are often compared to the well-known and extensively studied dietary carcinogen 2-

amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), which is found in cooked meats and

fish.[6][7]

This guide serves as a technical resource for researchers, scientists, and drug development

professionals. It provides a comprehensive overview of 1,6-DMIP, consolidating its

physicochemical properties, synthetic routes, putative biological mechanisms, and essential

safety protocols to enable its informed use in a research setting. The narrative emphasizes the

causal relationships behind experimental methodologies and draws upon data from closely

related analogues to provide a holistic understanding where direct data is limited.
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The fundamental chemical and physical properties of 1,6-DMIP are summarized below. This

data is critical for its handling, dissolution in appropriate solvents for experimental use, and for

analytical characterization.

Property Value Reference

CAS Number 132898-04-5 [1][2]

Molecular Formula C₈H₁₀N₄ [1]

Molecular Weight 162.19 g/mol [1]

Appearance Solid (form not specified) [1]

Melting Point 265-270°C (decomposes) [1][2]

Boiling Point
366.4°C at 760 mmHg

(Predicted)
[1]

Density 1.35 g/cm³ (Predicted) [1]

Synonyms
DMIP, 1,6-Dimethyl-1H-

imidazo[4,5-b]pyridin-2-amine
[1]

Storage Temperature Refrigerator [1]

Chemical Structure: Chemical structure of 2-Amino-1,6-dimethylimidazo[4,5-b]pyridine

Synthesis and Characterization
Synthetic Pathways
The synthesis of 2-amino-imidazo[4,5-b]pyridines like 1,6-DMIP typically involves the

construction of the fused imidazole ring onto a pre-functionalized pyridine core. One

established route starts from substituted 2-aminopyridine or 3-hydroxypyridine derivatives.[5][8]

A common and effective strategy involves the nitration of a substituted pyridine, followed by

nucleophilic substitution, reduction of the nitro group to an amine, and subsequent cyclization

with cyanogen bromide to form the 2-aminoimidazole ring system.[6] This regioselective

approach ensures the desired isomer is produced, which is critical as the position of methyl

groups can dramatically influence mutagenic activity.[6]
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Detailed Experimental Protocol: Synthesis of 1,6-DMIP
The following protocol is adapted from the synthetic route described by Grivas et al. for

producing 1,6-DMIP, which is a self-validating system ensuring the final product is free from

other methyl isomers.[6]

Workflow Diagram: Synthesis of 1,6-DMIP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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